[(2-Methoxypyridin-3-yl)methyl](pentan-2-yl)amine

• Molecular Formula: C12H20N2O
• Molecular Weight: 208.30 g/mol
• IUPAC Name: N-[(2-methoxypyridin-3-yl)methyl]pentan-2-amine
• InChI: InChI=1S/C12H20N2O/c1-4-6-10(2)14-9-11-7-5-8-13-12(11)15-3/h5,7-8,10,14H,4,6,9H2,1-3H3
• InChI Key: WRJXOCOIEOSIJQ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)NCC1=C(N=CC=C1)OC

Description

(2-Methoxypyridin-3-yl)methylamine is a tertiary amine featuring a 2-methoxypyridine moiety linked via a methylene group to a pentan-2-yl substituent. Its molecular formula is C₁₂H₁₈N₂O, with a molecular weight of 218.28 g/mol . The methoxy group at the pyridine’s 2-position enhances polarity, while the branched pentan-2-yl chain contributes to moderate lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often include the use of solvents such as dichloromethane or ethanol, and catalysts like palladium on carbon (Pd/C) to facilitate the reaction .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The process may also include purification steps such as recrystallization or chromatography to obtain the desired purity level .

Chemical Reactions Analysis

Key Structural Features:

Property	Value/Description
Molecular Formula	C₁₂H₂₀N₂O
Molecular Weight	208.30 g/mol
IUPAC Name	N-[(2-methoxypyridin-3-yl)methyl]-2-methylpropan-1-amine
SMILES	CC(C)CNCC1=C(N=CC=C1)OC

Chemical Reactions

The compound undergoes three primary reaction types: oxidation , reduction , and substitution , as detailed below.

Oxidation Reactions

Controlled oxidation modifies the pyridine ring or the alkyl chain. Common reagents and conditions include:

Reagent	Conditions	Product
Hydrogen peroxide (H₂O₂)	Acetic acid, 50–60°C	N-Oxide derivatives
Potassium permanganate (KMnO₄)	Aqueous solution, RT	Carboxylic acid derivatives

Example : Oxidation with H₂O₂ yields a stable pyridine N-oxide, enhancing electrophilic substitution reactivity.

Reduction Reactions

The amine group or pyridine ring can be reduced under specific conditions:

Reagent	Conditions	Product
Lithium aluminum hydride (LiAlH₄)	Ether, reflux	Secondary amine derivatives
Sodium borohydride (NaBH₄)	Methanol, RT	Partial reduction of the pyridine ring

Notable Finding : LiAlH₄ selectively reduces the C=N bond in the pyridine ring while preserving the methoxy group.

Substitution Reactions

The methoxy group or alkyl chain participates in nucleophilic substitution:

Reagent	Conditions	Product
Sodium hydride (NaH)	DMF, 80°C	Methoxy-to-halo substitution
Potassium carbonate (K₂CO₃)	Acetonitrile, reflux	Alkyl chain functionalization

Example : Reaction with NaH in DMF replaces the methoxy group with chlorine, enabling further cross-coupling reactions .

Mechanistic Insights

• Oxidation : Proceeds via electrophilic attack on the pyridine nitrogen, forming an N-oxide intermediate.

• Reduction : LiAlH₄ acts as a strong hydride donor, reducing the aromatic ring to a piperidine derivative.

• Substitution : The methoxy group’s electron-donating effect stabilizes transition states during nucleophilic displacement .

Biological Relevance

Scientific Research Applications

(2-Methoxypyridin-3-yl)methylamine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of (2-Methoxypyridin-3-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Analogues

The following compounds share structural similarities with (2-Methoxypyridin-3-yl)methylamine, differing in substituents or aromatic systems:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties
(2-Methoxypyridin-3-yl)methylamine	C₁₂H₁₈N₂O	218.28	2-methoxy, pyridin-3-ylmethyl, pentan-2-yl	Moderate polarity; pyridine enables hydrogen bonding
(3-Methoxyphenyl)methylamine	C₁₃H₂₁NO	207.31	3-methoxyphenylmethyl, pentan-2-yl	Higher lipophilicity; phenyl group reduces solubility
(3-Bromo-4-fluorophenyl)methylamine	C₁₂H₁₇BrFN	274.17	3-bromo-4-fluorophenylmethyl, pentan-2-yl	Electron-withdrawing substituents; potential halogen bonding
2-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine	C₁₂H₂₁N₂	193.31	2-methylpyridin-3-yl, 2-methylpentan-3-yl	Reduced polarity; increased steric hindrance

Comparative Analysis

Aromatic System Variations

• Pyridine vs. Phenyl: The pyridine ring in the target compound introduces a nitrogen atom, enabling hydrogen bonding and π-π stacking interactions absent in phenyl analogues like (3-Methoxyphenyl)methylamine.
• Substituent Effects : Electron-donating groups (e.g., methoxy in the target compound) increase electron density on the aromatic ring, contrasting with electron-withdrawing halogens in (3-Bromo-4-fluorophenyl)methylamine. The latter may exhibit stronger halogen bonding but reduced metabolic stability .

Alkyl Chain Modifications

Polarity and Solubility

• The methoxy group in the target compound enhances polarity compared to methyl-substituted analogues (e.g., 2-Methyl-N-(2-methylpentan-3-yl)pyridin-3-amine), improving aqueous solubility. Phenyl-based analogues (e.g., (3-Methoxyphenyl)methylamine) are more lipophilic, favoring membrane permeability but limiting solubility .

Biological Activity

(2-Methoxypyridin-3-yl)methylamine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in anticancer and antimicrobial applications. This article provides a comprehensive overview of the biological activity associated with this compound, including synthesis, structure-activity relationships (SAR), and relevant case studies.

Synthesis and Characterization

The synthesis of (2-Methoxypyridin-3-yl)methylamine typically involves the reaction of 2-methoxypyridine with appropriate alkyl amines. The characterization of the compound can be performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its structure and purity.

Anticancer Activity

Recent studies have demonstrated that derivatives of 2-methoxypyridine exhibit significant cytotoxic effects against various cancer cell lines. For instance, a study assessed the cytotoxicity of several pyridine derivatives against HepG2 (liver), DU145 (prostate), and MDA-MB-231 (breast) cancer cell lines. The results indicated that certain derivatives showed IC50 values below 100 µM, suggesting promising anticancer properties .

Table 1: Cytotoxic Activity of Pyridine Derivatives

Compound	Cell Line	IC50 (µM)
5a	HepG2	>100
5b	DU145	<100
5i	MDA-MB-231	<50

The structure-activity relationship revealed that larger substituents on the pyridine ring enhance cytotoxicity, indicating that modifications can significantly influence biological activity .

Antimicrobial Activity

In addition to anticancer properties, (2-Methoxypyridin-3-yl)methylamine has been evaluated for its antimicrobial effects. A study investigated the compound's ability to inhibit the growth of various pathogens, including Staphylococcus aureus and Candida albicans. The results showed that certain derivatives exhibited minimum inhibitory concentrations (MICs) below 32 μg/mL, indicating strong antimicrobial potential .

Table 2: Antimicrobial Activity of Pyridine Derivatives

Compound	Pathogen	MIC (µg/mL)
4.1	Staphylococcus aureus	≤8
4.4	Candida albicans	≤16
4.9	Escherichia coli	≤32

Case Studies

Several case studies highlight the effectiveness of pyridine-based compounds in clinical settings. For example, one study focused on a complex containing a 2-methoxypyridine derivative which demonstrated superior activity against cisplatin-resistant ovarian cancer cell lines compared to standard treatments like Auranofin. This suggests a potential application in overcoming drug resistance in cancer therapy .

The proposed mechanisms by which (2-Methoxypyridin-3-yl)methylamine exerts its biological effects include:

• Inhibition of Enzymes : The compound may interact with specific enzymes involved in cancer cell proliferation or microbial metabolism.
• Induction of Apoptosis : Certain derivatives have been shown to trigger apoptotic pathways in cancer cells, leading to cell death.
• Reactive Oxygen Species Generation : Some studies indicate that these compounds can induce oxidative stress in target cells, contributing to their cytotoxic effects .

Q & A

Basic Research Questions

Q. What are the most reliable synthetic routes for (2-Methoxypyridin-3-yl)methylamine, and how can reaction conditions be optimized to improve yield?

• Methodology : The compound can be synthesized via reductive amination or nucleophilic substitution. For example, coupling 2-methoxypyridine-3-carbaldehyde with pentan-2-amine under hydrogenation conditions (e.g., using NaBH₃CN or Pd/C) is a common approach. Microwave-assisted synthesis (as seen in ) may reduce reaction time and improve regioselectivity. Reaction parameters such as temperature (e.g., 60–80°C), solvent polarity (e.g., THF or MeOH), and catalyst choice (e.g., Pd vs. Ni) significantly impact yield and purity .

Q. What spectroscopic techniques are critical for characterizing (2-Methoxypyridin-3-yl)methylamine, and how are data interpreted?

• Methodology :

• NMR : ¹H NMR will show distinct peaks for the methoxy group (δ ~3.8–4.0 ppm), pyridin-3-yl protons (δ ~7.0–8.5 ppm), and pentan-2-yl methyl groups (δ ~0.8–1.5 ppm). ²D COSY or HSQC can resolve overlapping signals .
• Mass Spectrometry : High-resolution ESI-MS or MALDI-TOF confirms molecular weight (C₁₂H₂₀N₂O; theoretical MW: 208.31 g/mol). Fragmentation patterns distinguish the amine and pyridine moieties .

Advanced Research Questions

Q. How do steric and electronic effects in (2-Methoxypyridin-3-yl)methylamine influence its reactivity in catalytic or ligand applications?

• Methodology : Computational studies (DFT or molecular docking) can model the compound’s electron density distribution. For example, the methoxy group’s electron-donating effect stabilizes the pyridine ring, altering coordination behavior with transition metals (e.g., Cu²⁺ or Fe³⁺). Experimental validation via UV-Vis titration or cyclic voltammetry quantifies binding constants (e.g., logK for metal-ligand complexes) .

Q. What strategies resolve contradictions in reported biological activity data for structurally similar amines (e.g., conflicting enzyme inhibition results)?

• Methodology :

• Meta-analysis : Compare assay conditions (e.g., pH, buffer composition) across studies. For example, variations in IC₅₀ values may arise from differences in enzyme isoforms or assay temperatures .
• Structure-Activity Relationship (SAR) : Introduce targeted substitutions (e.g., replacing pentan-2-yl with cyclopentyl) to isolate steric vs. electronic contributions. Data from and suggest that alkyl chain length modulates membrane permeability in cell-based assays .

Q. How can synthetic byproducts (e.g., N-oxide derivatives or dimerization products) be minimized during scale-up?

• Methodology :

• Process Optimization : Use inert atmospheres (N₂/Ar) to prevent oxidation. Chromatographic purification (e.g., flash chromatography with silica gel or C18 reverse-phase columns) removes dimeric byproducts, as described in .
• Analytical Monitoring : In-line FTIR or LC-MS detects intermediates early, enabling real-time adjustments (e.g., reducing reaction time or temperature) .

Q. What computational tools predict the pharmacokinetic properties of (2-Methoxypyridin-3-yl)methylamine, and how reliable are these models?

• Methodology : Tools like SwissADME or ADMETLab estimate logP (lipophilicity), blood-brain barrier penetration, and CYP450 metabolism. Cross-validation with experimental data (e.g., HPLC-derived logD₇.₄) is critical. highlights the use of REAXYS and BKMS_METABOLIC databases for refining predictions .